Cas no 121269-37-2 (Benzenedodecanoic acid, 3-iodo-)

• Product name: Benzenedodecanoic acid, 3-iodo-
• CAS No: 121269-37-2
• MF: C₁₈H₂₇IO₂
• MW: 402.310258150101
• CID: 1212076
• PubChem ID: 14584163

Benzenedodecanoic acid, 3-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenedodecanoic acid, 3-iodo-
• 12-(3-iodophenyl)dodecanoic acid
• SCHEMBL8661713
• 12-m-iodophenyldodecanoic acid
• OEYYESYFOAZJAO-UHFFFAOYSA-N
• 121269-37-2
• DTXSID30561912

• Inchi： InChI=1S/C18H27IO2/c19-17-13-10-12-16(15-17)11-8-6-4-2-1-3-5-7-9-14-18(20)21/h10,12-13,15H,1-9,11,14H2,(H,20,21)
• InChI Key： OEYYESYFOAZJAO-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)I)CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 244.94462
• Monoisotopic Mass: 402.10558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 41.57